Cas no 2757955-22-7 (2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid)

2-{4-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid is a brominated pyrazolopyrimidine derivative with a reactive acetic acid side chain, offering versatility in medicinal chemistry and drug development. The 4-amino group enhances its potential as a scaffold for nucleophilic substitutions, while the 3-bromo substituent facilitates further functionalization via cross-coupling reactions. The acetic acid moiety allows for conjugation or derivatization, making it valuable for prodrug design or linker incorporation in bioconjugates. Its pyrazolopyrimidine core is structurally analogous to purine bases, suggesting potential applications in kinase inhibition or nucleotide mimicry. The compound's well-defined reactivity profile and synthetic accessibility make it a useful intermediate for targeted molecular exploration.
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid structure
2757955-22-7 structure
Product Name:2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
CAS No:2757955-22-7
MF:C7H6BrN5O2
MW:272.058839321136
CID:6001154
PubChem ID:165756654
Update Time:2025-05-20

2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37101658
    • 2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
    • 2757955-22-7
    • Inchi: 1S/C7H6BrN5O2/c8-5-4-6(9)10-2-11-7(4)13(12-5)1-3(14)15/h2H,1H2,(H,14,15)(H2,9,10,11)
    • InChI Key: OLGQEXAPSVOTLA-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(N)N=CN=C2N(CC(=O)O)N=1

Computed Properties

  • Exact Mass: 270.97049g/mol
  • Monoisotopic Mass: 270.97049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 107Ų

2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37101658-0.05g
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
2757955-22-7 95.0%
0.05g
$612.0 2025-03-18
Enamine
EN300-37101658-0.1g
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
2757955-22-7 95.0%
0.1g
$640.0 2025-03-18
Enamine
EN300-37101658-0.25g
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
2757955-22-7 95.0%
0.25g
$670.0 2025-03-18
Enamine
EN300-37101658-0.5g
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
2757955-22-7 95.0%
0.5g
$699.0 2025-03-18
Enamine
EN300-37101658-1.0g
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
2757955-22-7 95.0%
1.0g
$728.0 2025-03-18
Enamine
EN300-37101658-2.5g
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
2757955-22-7 95.0%
2.5g
$1428.0 2025-03-18
Enamine
EN300-37101658-5.0g
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
2757955-22-7 95.0%
5.0g
$2110.0 2025-03-18
Enamine
EN300-37101658-10.0g
2-{4-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetic acid
2757955-22-7 95.0%
10.0g
$3131.0 2025-03-18
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